2',3'-Dideoxy-2',3'-didehydroinosine
Overview
Description
“2’,3’-Dideoxy-2’,3’-didehydroinosine” is a chemical compound with the molecular formula C10H10N4O3 . It is an impurity of Didanosine (D440950), which is used as an antiviral agent .
Synthesis Analysis
The synthesis of 2’,3’-Dideoxy-2’,3’-didehydroinosine involves the transformation of ribonucleosides into 2’,3’-dideoxynucleoside and 2’,3’-didehydro-2’,3’-dideoxynucleoside derivatives . This process involves radical deoxygenation of xanthate using environmentally friendly and low-cost reagents .
Molecular Structure Analysis
The molecular structure of 2’,3’-Dideoxy-2’,3’-didehydroinosine is characterized by a molecular weight of 234.21 . The compound has 2 defined stereocenters and no E/Z centers .
Physical And Chemical Properties Analysis
The physical and chemical properties of 2’,3’-Dideoxy-2’,3’-didehydroinosine include a boiling point of 666.3±55.0 °C, a density of 1.74±0.1 g/cm3, and a pKa of 8.92±0.70 . The compound should be stored at a temperature of 2-8°C .
Scientific Research Applications
Summary of the Application
“2’,3’-Dideoxy-2’,3’-didehydroinosine” is used in the synthesis of various anti-HIV drugs such as stavudine (d4T), zalcitabine (ddC), and didanosine (ddI) .
Methods of Application
The process involves radical deoxygenation of xanthate using environmentally friendly and low-cost reagents. Bromoethane or 3-bromopropanenitrile was the alkylating agent of choice to prepare the ribonucleoside 2’,3’-bisxanthates .
Results or Outcomes
The transformation of ribonucleosides into 2’,3’-dideoxynucleoside and 2’,3’-didehydro-2’,3’-dideoxynucleoside derivatives was successfully established .
Application in Glycosciences
Summary of the Application
“2’,3’-Dideoxy-2’,3’-didehydroinosine” is used in the synthesis of 2,3-dideoxy-hex-2-eno-pyranosides, which are useful intermediates in synthetic transformations leading to a variety of compounds .
Methods of Application
The most widely used method for the preparation of 2,3-unsaturated hex-2-enopyranosides involves the Ferrier reaction, applied to glycal derivatives .
Results or Outcomes
The synthetic transformations on 2,3-dideoxy-hex-2-eno-pyranosides have been reported during the last decade, 2003–2014 .
Application in DNA Synthesis
Summary of the Application
“2’,3’-Dideoxy-2’,3’-didehydroinosine” is used in the synthesis of 2’,3’-dideoxy-3’-aminonucleoside 5’-triphosphates, which are effective inhibitors of DNA polymerases .
Methods of Application
The process involves the transformation of ribonucleosides into 2’,3’-dideoxynucleoside and 2’,3’-didehydro-2’,3’-dideoxynucleoside derivatives .
Results or Outcomes
The transformation was successful and the synthesized compounds were found to be effective inhibitors of DNA polymerase I, calf thymus DNA polymerase α, and rat liver DNA polymerase β .
Application in Anti-Tubercular Agents
Summary of the Application
“2’,3’-Dideoxy-2’,3’-didehydroinosine” is used in the synthesis of 2’,3’-Dideoxy hex-2-enopyranosid-4-uloses, which are promising new anti-tubercular agents .
Methods of Application
The synthesis involves the transformation of ribonucleosides into 2’,3’-dideoxynucleoside and 2’,3’-didehydro-2’,3’-dideoxynucleoside derivatives .
Results or Outcomes
The synthesized compounds were found to be effective anti-tubercular agents .
Application in Ring-Closure Metathesis
Summary of the Application
“2’,3’-Dideoxy-2’,3’-didehydroinosine” is used in ring-closure metathesis, an important tool in organic synthesis. Its application to carbohydrate chemistry has included the synthesis of hex-2,3-enopyranose derivatives .
Methods of Application
The process involves the transformation of ribonucleosides into 2’,3’-dideoxynucleoside and 2’,3’-didehydro-2’,3’-dideoxynucleoside derivatives .
Results or Outcomes
The transformation was successful and the synthesized compounds were found to be effective in ring-closure metathesis .
Application in Anti-HIV Drug Development
Summary of the Application
“2’,3’-Dideoxy-2’,3’-didehydroinosine” is used in the development of anti-HIV drugs. An improved protocol for the transformation of ribonucleosides into 2’,3’-dideoxynucleoside and 2’,3’-didehydro-2’,3’-dideoxynucleoside derivatives, including the anti-HIV drugs stavudine (d4T), zalcitabine (ddC) and didanosine (ddI), was established .
Methods of Application
The process involves radical deoxygenation of xanthate using environmentally friendly and low-cost reagents .
Results or Outcomes
The transformation was successful and the synthesized compounds were found to be effective inhibitors of HIV .
Safety And Hazards
properties
IUPAC Name |
9-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]-1H-purin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4O3/c15-3-6-1-2-7(17-6)14-5-13-8-9(14)11-4-12-10(8)16/h1-2,4-7,15H,3H2,(H,11,12,16)/t6-,7+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYQPBHYPIRLWKU-NKWVEPMBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(OC1CO)N2C=NC3=C2N=CNC3=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C[C@@H](O[C@@H]1CO)N2C=NC3=C2N=CNC3=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80195544 |
Source
|
| Record name | 2',3'-Dideoxy-2',3'-didehydroinosine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80195544 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2',3'-Dideoxy-2',3'-didehydroinosine | |
CAS RN |
42867-68-5 |
Source
|
| Record name | 2',3'-Dideoxy-2',3'-didehydroinosine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042867685 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2',3'-Dideoxy-2',3'-didehydroinosine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80195544 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2',3'-DIDEOXY-2',3'-DIDEHYDROINOSINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/849Y7EQ734 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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